Cas no 1240604-54-9 (1-(4-Chloro-6-fluoropyridin-3-YL)ethan-1-one)

• Product Name: 1-(4-Chloro-6-fluoropyridin-3-YL)ethan-1-one
• CAS No: 1240604-54-9
• MF: C₇H₅ClFNO
• MW: 173.5721
• CID: 2951093
• Update Time: 2022-08-31

1-(4-Chloro-6-fluoropyridin-3-YL)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-氯-6-氟烟酸甲酯
• Methyl 4-chloro-6-fluoronicotinate
• 1-(4-chloro-6-fluoropyridin-3-yl)ethanone
• 1-(4-chloro-6-fluoropyridin-3-yl)ethan-1-one
• AB71566
• 1-(4-Chloro-6-fluoropyridin-3-YL)ethan-1-one

• Inchi： 1S/C7H5ClFNO/c1-4(11)5-3-10-7(9)2-6(5)8/h2-3H,1H3
• InChI Key： SFBGGJMZOKGUGZ-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C(=NC([H])=C1C(C([H])([H])[H])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 1.6
• Topological Polar Surface Area: 30